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Compound of Interest

Compound Name: BRD-8000.3

Cat. No.: B8210084 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the proper handling and disposal of BRD-8000.3, ensuring laboratory safety and regulatory

compliance.

This document provides critical information regarding the operational and disposal procedures

for the novel EfpA inhibitor, BRD-8000.3. As this compound is intended for research use only,

adherence to strict laboratory safety protocols is paramount.[1][2][3] The following guidelines

are based on standard practices for hazardous chemical waste disposal and should be

supplemented by any specific instructions provided in the product's Safety Data Sheet (SDS). If

an SDS is not available, BRD-8000.3 should be handled and disposed of as a hazardous

chemical waste.

Chemical and Physical Properties
A summary of the known quantitative data for BRD-8000.3 is presented below for easy

reference.
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Property Value

Molecular Formula C₁₉H₂₁BrN₄O[2]

Molecular Weight 401.30 g/mol [2]

CAS Number 2365504-95-4[2]

Purity 99.18%[2]

Solubility in DMSO 40 mg/mL (99.68 mM)[1]

Solubility in 10% DMSO + 90% Corn Oil 2 mg/mL (4.98 mM)[1]

Storage (Powder) -20°C for 3 years; 4°C for 2 years[2]

Storage (In solvent) -80°C for 1 year[1]

Proper Disposal Procedures for BRD-8000.3
As a bioactive chemical compound, BRD-8000.3 and any materials contaminated with it must

be disposed of as hazardous waste. Improper disposal, such as discarding in the regular trash

or pouring down the drain, can pose a significant risk to human health and the environment.[4]

[5] The following step-by-step protocol outlines the recommended disposal procedures.

Experimental Protocol: Disposal of BRD-8000.3 Waste

Segregation of Waste:

Collect all waste contaminated with BRD-8000.3 separately from other laboratory waste

streams. This includes unused or expired compound, contaminated personal protective

equipment (PPE) such as gloves and lab coats, pipette tips, vials, and any absorbent

materials used for spill cleanup.

Waste Container Selection:

Use a dedicated, leak-proof, and chemically compatible container for the collection of

BRD-8000.3 waste.[5] The container must have a secure, tight-fitting lid and be clearly

labeled.
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Labeling of Waste Container:

Affix a "Hazardous Waste" label to the container.[5]

The label must include:

The full chemical name: "BRD-8000.3"

The concentration and quantity of the waste.

The date the waste was first added to the container.

The name of the principal investigator and the laboratory room number.[6]

Any relevant hazard warnings (e.g., "Toxic").

Storage of Waste:

Keep the hazardous waste container closed at all times, except when adding waste.[4][5]

Store the container in a designated, secure area, such as a satellite accumulation area or

a flammable storage cabinet if the solvent used is flammable.

Ensure secondary containment is used for liquid waste to prevent spills.[4]

Disposal of Empty Containers:

Empty containers that held BRD-8000.3 must be triple-rinsed with an appropriate solvent.

[5]

The first rinsate must be collected and disposed of as hazardous waste.[4] Subsequent

rinses can typically be disposed of according to standard laboratory procedures for the

solvent used, but consult your institution's Environmental Health and Safety (EHS) office

for specific guidance.

After rinsing, deface or remove the original label and dispose of the container as non-

hazardous waste, or as instructed by your EHS office.[4][5]
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Arranging for Waste Pickup:

Once the waste container is full, or if it has been in storage for a period approaching your

institution's limit (often 90 days), contact your institution's EHS office to schedule a waste

pickup.[4] Do not allow hazardous waste to accumulate in the laboratory.[4]

Mechanism of Action: Inhibition of EfpA
BRD-8000.3 is a narrow-spectrum, bactericidal antimycobacterial agent that specifically targets

and inhibits the essential efflux pump EfpA in Mycobacterium tuberculosis (Mtb).[1][2][7]

Functional studies have revealed that EfpA is a lipid transporter.[1] BRD-8000.3 binds to a

tunnel within the EfpA protein, displacing a lipid molecule and thereby inhibiting the lipid

transport activity of the pump.[7][8] This mechanism is crucial for its bactericidal effect against

drug-tolerant Mtb.[1]
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Caption: Mechanism of BRD-8000.3 action on Mtb.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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